Cas no 1256358-67-4 (3-(2-Chlorophenoxymethyl)phenylboronic acid)

3-(2-Chlorophenoxymethyl)phenylboronic acid is a boronic acid derivative featuring a chlorophenoxymethyl substituent, which enhances its utility in cross-coupling reactions such as Suzuki-Miyaura couplings. The presence of the 2-chlorophenoxy group imparts steric and electronic effects that can influence reactivity and selectivity in organic synthesis. This compound is particularly valuable for constructing complex biaryl structures, often employed in pharmaceutical and materials science research. Its stability under standard conditions and compatibility with diverse reaction environments make it a reliable intermediate. The boronic acid moiety ensures efficient transmetalation, while the chlorinated aromatic ring offers further functionalization opportunities, broadening its applicability in synthetic chemistry.
3-(2-Chlorophenoxymethyl)phenylboronic acid structure
1256358-67-4 structure
Product Name:3-(2-Chlorophenoxymethyl)phenylboronic acid
CAS No:1256358-67-4
MF:C13H12BClO3
MW:262.496582984924
MDL:MFCD16198497
CID:828646
PubChem ID:53211403
Update Time:2025-05-27

3-(2-Chlorophenoxymethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-((2-Chlorophenoxy)methyl)phenyl)boronic acid
    • [3-[(2-chlorophenoxy)methyl]phenyl]boronic acid
    • 3-(2-CHLOROPHENOXYMETHYL)PHENYLBORONIC ACID
    • ACMC-209azp
    • AG-L-21668
    • AK-85242
    • ANW-18515
    • CTK4B4675
    • MolPort-013-078-677
    • SureCN2557998
    • Boronic acid, B-[3-[(2-chlorophenoxy)methyl]phenyl]-
    • 1256358-67-4
    • {3-[(2-Chlorophenoxy)methyl]phenyl}boronic acid
    • MFCD16198497
    • DTXSID60681339
    • BS-19869
    • F73308
    • SCHEMBL2557998
    • AKOS005974397
    • CS-0175244
    • (3-((2-Chlorophenoxy)methyl)phenyl)boronicacid
    • DB-356372
    • 3-(2-Chlorophenoxymethyl)phenylboronic acid
    • MDL： MFCD16198497
    • Inchi： 1S/C13H12BClO3/c15-12-6-1-2-7-13(12)18-9-10-4-3-5-11(8-10)14(16)17/h1-8,16-17H,9H2
    • InChI Key： BQZSATLDHKVMHT-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1OCC1C=CC=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 262.05700
  • Monoisotopic Mass: 262.0568021g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69000
  • LogP: 1.59880

3-(2-Chlorophenoxymethyl)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019112060-5g
(3-((2-Chlorophenoxy)methyl)phenyl)boronic acid
 1256358-67-4 95%
5g
 $889.20 2023-09-03
Fluorochem
228647-250mg
3-((2-Chlorophenoxy)methyl)phenyl)boronic acid
 1256358-67-4 95%
250mg
 ￡163.00 2022-02-28
Fluorochem
228647-1g
3-((2-Chlorophenoxy)methyl)phenyl)boronic acid
 1256358-67-4 95%
1g
 ￡376.00 2022-02-28
TRC
C427978-25mg
3-(2-Chlorophenoxymethyl)phenylboronic acid
 1256358-67-4
25mg
 $69.00 2023-05-18
TRC
C427978-50mg
3-(2-Chlorophenoxymethyl)phenylboronic acid
 1256358-67-4
50mg
 $98.00 2023-05-18
TRC
C427978-100mg
3-(2-Chlorophenoxymethyl)phenylboronic acid
 1256358-67-4
100mg
 $150.00 2023-05-18
TRC
C427978-250mg
3-(2-Chlorophenoxymethyl)phenylboronic acid
 1256358-67-4
250mg
 $270.00 2023-05-18
Chemenu
CM136732-1g
(3-((2-chlorophenoxy)methyl)phenyl)boronic acid
 1256358-67-4 95%
1g
 $430 2023-02-03
abcr
AB309974-250 mg
3-(2-Chlorophenoxymethyl)phenylboronic acid; 95%
 1256358-67-4
250mg
 €263.00 2023-04-26
abcr
AB309974-1 g
3-(2-Chlorophenoxymethyl)phenylboronic acid; 95%
 1256358-67-4
1g
 €552.00 2023-04-26

3-(2-Chlorophenoxymethyl)phenylboronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1256358-67-4)3-(2-Chlorophenoxymethyl)phenylboronic acid
Order Number:A1112676
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:03
Price ($):441.0
Email:sales@amadischem.com

3-(2-Chlorophenoxymethyl)phenylboronic acid Related Literature

1256358-67-4 (3-(2-Chlorophenoxymethyl)phenylboronic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1256358-67-4)3-(2-Chlorophenoxymethyl)phenylboronic acid
A1112676
Purity:99%
Quantity:5g
Price ($):441.0
Email